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Compound of Interest

Compound Name: N-Carbobenzoxy-L-glutamic acid

Cat. No.: B554400

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
compliance. This guide provides detailed procedures for the safe disposal of N-
Carbobenzoxy-L-glutamic acid (also known as Z-L-glutamic acid), a common reagent in
peptide synthesis and other organic chemistry applications. Adherence to these guidelines is
essential for minimizing risks and meeting regulatory requirements.

Hazard Profile and Safety Summary

N-Carbobenzoxy-L-glutamic acid is classified as harmful if swallowed, causes skin irritation,
serious eye irritation, and may cause respiratory irritation.[1] Therefore, appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn
at all times when handling this chemical.[1]

Key Physical and Chemical Properties
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Property Value

Molecular Formula C13H15NO6

Molecular Weight 281.26 g/mol

Appearance White to off-white crystalline powder
CAS Number 1155-62-0

Acute oral toxicity (Category 4), Skin irritation
(Category 2), Serious eye irritation (Category

Hazards 2A), Specific target organ toxicity - single
exposure (respiratory tract irritation) (Category
3)[1]

Step-by-Step Disposal Procedure

The primary principle for the disposal of N-Carbobenzoxy-L-glutamic acid is to adhere to all
federal, state, and local regulations.[2] The following steps provide a general framework for its
safe disposal:

¢ Initial Assessment:

o Determine if the waste is considered hazardous according to your institution's and local
environmental protection agency's guidelines. Given its hazard classifications, it is likely to
be treated as hazardous waste.

o Consult your institution's Environmental Health and Safety (EHS) department for specific
disposal protocols.

¢ Waste Collection and Storage:

o Collect waste N-Carbobenzoxy-L-glutamic acid, including any contaminated materials
(e.q., filter paper, gloves), in a designated and properly labeled waste container.

o The container should be made of a compatible material, be in good condition, and have a

secure lid.
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o Label the container clearly with "Hazardous Waste" and the full chemical name: "N-
Carbobenzoxy-L-glutamic acid".

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents.[2][3]

e Disposal Method:

o The recommended disposal method for this type of chemical waste is typically incineration
by a licensed hazardous waste disposal company.

o Do not dispose of N-Carbobenzoxy-L-glutamic acid down the drain or in the regular
trash.[4] Discharge into the environment must be avoided.[4]

o Contact your institution's EHS department or a certified waste disposal contractor to
arrange for pickup and proper disposal.

o Decontamination of Empty Containers:

o Triple rinse the empty container with a suitable solvent (e.g., water, followed by an organic
solvent if necessary).

o Collect the rinsate as hazardous waste and add it to your designated waste container.

o Once decontaminated, the container can be disposed of as non-hazardous waste,
following your institution's guidelines.

Accidental Spill Response
In the event of a spill, the following procedure should be followed:

o Evacuate and Secure the Area: Evacuate non-essential personnel from the immediate spill

area.
» Ventilate: Ensure adequate ventilation to avoid inhalation of dust.[1]

» Contain the Spill: Prevent the powder from spreading. Avoid creating dust.[3]
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e Clean-up:

o

Wearing appropriate PPE, carefully sweep the solid material into a suitable container for
disposal.[3][4]

o

Use spark-proof tools and explosion-proof equipment if there is a risk of dust explosion.[4]

[¢]

Clean the spill area with a damp cloth or paper towels to remove any remaining residue.

o

Place all contaminated cleaning materials into the hazardous waste container.

o Decontaminate: Wash hands and any affected skin areas thoroughly with soap and water
after cleanup.[1]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-
Carbobenzoxy-L-glutamic acid.
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Caption: Disposal workflow for N-Carbobenzoxy-L-glutamic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe Disposal of N-Carbobenzoxy-L-glutamic Acid: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554400#n-carbobenzoxy-I-glutamic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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